Cas no 1525433-21-9 ({1-2-(dimethylamino)ethylcyclopentyl}methanamine)

• Product Name: {1-2-(dimethylamino)ethylcyclopentyl}methanamine
• CAS No: 1525433-21-9
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 5828755
• PubChem ID: 96739847
• Update Time: 2025-07-14

{1-2-(dimethylamino)ethylcyclopentyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-2-(dimethylamino)ethylcyclopentyl}methanamine
• 1525433-21-9
• {1-[2-(dimethylamino)ethyl]cyclopentyl}methanamine
• EN300-1142715

• Inchi： 1S/C10H22N2/c1-12(2)8-7-10(9-11)5-3-4-6-10/h3-9,11H2,1-2H3
• InChI Key： GUYBYVOVJWXTFX-UHFFFAOYSA-N
• SMILES： NCC1(CCN(C)C)CCCC1

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.3Ų

Additional information on {1-2-(dimethylamino)ethylcyclopentyl}methanamine

Chemical Profile of {1-2-(dimethylamino)ethylcyclopentyl}methanamine (CAS No. 1525433-21-9)

{1-2-(dimethylamino)ethylcyclopentyl}methanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1525433-21-9, features a unique structural framework that combines a cyclopentyl ring with an amine functional group, further modified by a dimethylamino side chain. The presence of these distinct chemical moieties makes it a versatile intermediate in the development of novel bioactive molecules.

The structural configuration of {1-2-(dimethylamino)ethylcyclopentyl}methanamine is highly relevant to contemporary research in medicinal chemistry. The cyclopentyl ring, known for its favorable pharmacokinetic properties, contributes to the compound's stability and bioavailability. Meanwhile, the amine and dimethylamino substituents enhance its reactivity, making it a valuable precursor for further functionalization. Recent studies have highlighted its potential in designing ligands for enzyme inhibition and as a building block for more complex pharmacophores.

In the realm of drug discovery, the utility of {1-2-(dimethylamino)ethylcyclopentyl}methanamine extends to its role as a chiral center. The cyclic structure provides an inherent stereochemical environment that can be exploited to develop enantiomerically pure compounds. Such purity is crucial in pharmaceuticals, where the biological activity and safety profile often depend on the specific stereoisomer. Current research endeavors are focusing on asymmetric synthesis methods to efficiently produce enantiomerically enriched derivatives of this compound.

The amine functionality in {1-2-(dimethylamino)ethylcyclopentyl}methanamine also opens avenues for hydrogen bonding interactions, which are pivotal in drug-receptor binding. This characteristic has prompted investigations into its potential as a scaffold for peptidomimetics and non-peptide inhibitors. Researchers are exploring how modifications around this core structure can modulate binding affinity and selectivity, thereby tailoring compounds for targeted therapeutic applications.

Advances in computational chemistry have further enhanced the understanding of {1-2-(dimethylamino)ethylcyclopentyl}methanamine's reactivity and interactions. Molecular modeling studies have revealed insights into its binding modes with various biological targets, aiding in the rational design of analogs with improved pharmacological properties. These simulations are complemented by experimental validations, where synthetic derivatives are tested for their biological efficacy.

The synthesis of {1-2-(dimethylamino)ethylcyclopentyl}methanamine involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Techniques such as nucleophilic substitution, reductive amination, and transition-metal-catalyzed cross-coupling reactions are commonly employed to construct its complex framework. The optimization of these synthetic routes is critical to achieving high yields and purity, which are essential for subsequent pharmaceutical applications.

In conclusion, {1-2-(dimethylamino)ethylcyclopentyl}methanamine (CAS No. 1525433-21-9) represents a fascinating compound with broad implications in medicinal chemistry and drug development. Its unique structural features and chemical properties make it a valuable asset in the quest for novel therapeutic agents. As research progresses, further elucidation of its potential applications will undoubtedly expand its role in addressing unmet medical needs.